Cas no 102653-40-7 (3-Aminononanoic acid)

• Product Name: 3-Aminononanoic acid
• CAS No: 102653-40-7
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 4677412
• PubChem ID: 2832746
• Update Time: 2025-06-08

3-Aminononanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-aminononanoic acid
• MLS000105765
• HMS2428L20
• SMR000102742
• 3-Aminononanoic acid

• Inchi： 1S/C9H19NO2/c1-2-3-4-5-6-8(10)7-9(11)12/h8H,2-7,10H2,1H3,(H,11,12)
• InChI Key： JSJXIPXCQNHXJA-UHFFFAOYSA-N
• SMILES： OC(CC(CCCCCC)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Aminononanoic acid

Comprehensive Guide to 3-Aminononanoic Acid (CAS 102653-40-7): Properties, Applications, and Industry Insights

3-Aminononanoic acid (CAS 102653-40-7), a nine-carbon amino acid derivative, has garnered significant attention in biochemical and industrial research due to its unique structural properties. As a non-proteinogenic amino acid, it serves as a versatile building block in peptide synthesis, pharmaceutical intermediates, and specialty chemical formulations. The growing demand for functionalized fatty acids in nutraceuticals and cosmetics has further elevated its commercial relevance, with researchers exploring its potential in bioactive compound design and sustainable material development.

The molecular structure of 3-Aminononanoic acid features an amine group at the third carbon position, distinguishing it from other long-chain amino acids. This configuration enables unique hydrogen bonding patterns and amphiphilic characteristics, making it valuable for surfactant applications and membrane protein studies. Recent studies published in the Journal of Biological Chemistry highlight its role in modifying lipid bilayer properties, addressing common search queries about "amino acid-based biomaterials" and "sustainable alternatives to synthetic surfactants".

In pharmaceutical applications, CAS 102653-40-7 demonstrates promise as a precursor for peptidomimetic drugs, particularly in metabolic disorder treatments. Its structural similarity to endogenous fatty acids allows for improved bioavailability, a topic frequently searched in relation to "next-generation drug delivery systems". Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-grade amino acids used in clinical research.

The compound's stability under physiological pH ranges (4-8) makes it suitable for cosmeceutical formulations, addressing trending searches about "anti-aging amino acid derivatives". Dermatological studies indicate potential benefits in skin barrier function enhancement, aligning with consumer demand for clean-label active ingredients. Manufacturers now offer 3-Aminononanoic acid in both research (<1g) and bulk (>1kg) quantities, with customized salt forms available for specific solubility requirements.

Environmental considerations have driven innovation in green synthesis methods for 102653-40-7, responding to searches about "eco-friendly amino acid production". Recent patents describe enzymatic approaches using engineered Corynebacterium glutamicum strains, achieving yields exceeding 85% while reducing organic solvent use. These advancements support the compound's inclusion in biobased polymer development, particularly for medical-grade hydrogels and controlled-release matrices.

Quality control protocols for 3-Aminononanoic acid emphasize rigorous testing for residual solvents and heavy metals, crucial for applications in nutraceutical-grade supplements. The compound's chirality control (typically >99% ee for L-form) meets pharmaceutical standards, addressing frequent queries about "high-purity amino acid sourcing". Storage recommendations suggest inert atmosphere protection below 4°C to maintain stability, with shelf-life studies confirming 36-month integrity under proper conditions.

Emerging research explores CAS 102653-40-7 in microbial fermentation enhancement, particularly for probiotic growth factors. This application capitalizes on the compound's dual functionality as both nitrogen source and carbon skeleton, a subject gaining traction in searches for "novel prebiotic compounds". Industrial-scale production now utilizes continuous flow chemistry systems, improving yield consistency while addressing scalability challenges noted in traditional batch processes.

Regulatory status varies by region, with 3-Aminononanoic acid generally classified as non-hazardous under GHS criteria. However, manufacturers provide comprehensive SDS documentation and analytical certificates, responding to professional queries about "amino acid compliance documentation". The compound's low ecotoxicity profile supports its inclusion in biodegradable formulations, aligning with circular economy principles in specialty chemical development.

Future research directions focus on structural analogs of 102653-40-7 with modified chain lengths, addressing academic interest in "structure-activity relationships of ω-amino acids". Collaborative studies between material scientists and biochemists explore its potential in smart textile coatings and enzyme stabilization matrices, expanding beyond traditional biochemical applications. These developments position 3-Aminononanoic acid as a multifaceted compound bridging pharmaceutical, cosmetic, and material science innovations.